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Introduction

The 40Ar/39Ar dating method is a highly versatile and precise geochronological tool used to
determine the age of a wide variety of potassium-bearing geological and extraterrestrial
materials.[1][2] This technique is a refinement of the potassium-argon (K-Ar) dating method
and offers significant advantages, including the ability to use smaller sample sizes and to
identify and correct for argon loss or excess argon.[3] Its applications span from dating
volcanic eruptions and meteorite impacts to tracking the thermal history of mountain belts and
understanding the timing of mineralization events.[1][4] This document provides detailed
application notes and experimental protocols for the 40Ar/39Ar geochronology method.

Principle of the Method

The 40Ar/39Ar dating technique is based on the radioactive decay of potassium-40 (40K) to
argon-40 (40Ar) with a half-life of approximately 1.25 billion years.[2][4] The core of the method
involves the irradiation of a potassium-bearing sample in a nuclear reactor with fast neutrons.
[1][3] This irradiation converts a stable isotope of potassium, 39K, into argon-39 (39Ar).[1][3]

The ratio of 40Ar* (radiogenic argon-40 produced from the decay of 40K) to 39Ar (produced
from 39K during irradiation) is proportional to the age of the sample. By measuring the isotopic
ratios of argon using a mass spectrometer, the age of the sample can be calculated. A key
aspect of the method is the co-irradiation of samples with a standard of known age, which
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allows for the determination of the J-factor, a parameter that encapsulates the neutron fluence
received by the sample.[3][5]

The age of the unknown sample is then calculated using the following equation:

Where:

t is the age of the sample

A is the total decay constant of 40K

J is the irradiation parameter determined from the monitor standard

40Ar* is the concentration of radiogenic 40Ar

39ArK is the concentration of 39Ar produced from 39K

Experimental Workflow

The overall workflow of the 40Ar/39Ar dating method involves several key stages, from sample
preparation to data analysis.

Pre-Analysis Irradiation Analysis Post-Analysis

Sample Collection Sanplelysnatsion Neutron Irradiation WSS STEICIER) Data Analysis
P (Crushing, Sieving, Mineral Separation) (Gas Extraction and Isotopic Analysis) (Age Calculation and Interpretation)
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A simplified workflow of the 40Ar/39Ar geochronology process.

Experimental Protocols

Detailed methodologies for the key experiments in 40Ar/39Ar geochronology are provided
below.

Protocol 1: Sample Preparation
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e Rock Crushing and Sieving:
o Break down the rock sample into smaller fragments using a rock hammer or a jaw crusher.

o Sieve the crushed fragments to obtain a specific size fraction, typically between 250 and
500 micrometers.

e Mineral Separation:

o Use a Frantz magnetic separator to separate minerals based on their magnetic
susceptibility.

o Employ heavy liquid separation (e.g., using lithium metatungstate or sodium
polytungstate) to isolate minerals based on their density.

o Hand-pick individual mineral grains under a binocular microscope to ensure high purity
(>99%).[6]

e Cleaning:

o Clean the mineral separates in an ultrasonic bath with deionized water and acetone to
remove any adhering dust or contaminants.

e Sample Encapsulation:
o Weigh the purified mineral separates and wrap them in aluminum foil packets.

o Load the packets into quartz vials, which are then evacuated and sealed.

Protocol 2: Neutron Irradiation

e Sample Loading:

o Place the sealed quartz vials containing the unknown samples and monitor standards
(e.g., Fish Canyon Sanidine) into an aluminum irradiation canister. The standards are
placed at known positions to monitor the neutron fluence gradient.

o [rradiation:
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o lIrradiate the canister in a nuclear reactor for a predetermined duration, typically several
hours to days, depending on the reactor's neutron flux and the expected age of the
samples. The fast neutron flux is required to induce the 39K(n,p)39Ar reaction.[1]

e Cooling:

o After irradiation, allow the canister to cool for several weeks to months to let short-lived
radioisotopes decay.

Protocol 3: Mass Spectrometry

e Gas Extraction:
o Load the irradiated mineral grains into a high-vacuum gas extraction line.
o Degas the samples using one of the following methods:

» Step-heating: The sample is heated incrementally in a furnace, and the gas released at
each temperature step is analyzed separately.[1] This provides information on the
spatial distribution of argon within the mineral and can help identify argon loss or
excess argon.

» Total fusion: The sample is completely melted in a single step using a laser or a
resistance furnace, and the total released gas is analyzed.

e Gas Purification:

o The extracted gas is passed through a series of getters (e.g., Zr-Al or SAES getters) to
remove active gases like H20, CO2, and hydrocarbons.

* |sotopic Analysis:
o Introduce the purified argon gas into a noble gas mass spectrometer.

o Measure the abundances of the five stable argon isotopes: 40Ar, 39Ar, 38Ar, 37Ar, and
36Ar.

Protocol 4: Data Analysis and Age Calculation
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Data Reduction:

o Correct the measured isotopic ratios for system blanks, mass discrimination, and
interfering nuclear reactions (e.g., production of Ar isotopes from Ca and K).

o Calculate the 40Ar*/39Ar ratio for each heating step or for the total fusion.

J-Factor Determination:

o Analyze the monitor standards under the same conditions as the unknown samples.

o Calculate the J-factor for each unknown sample based on the known age of the standard
and its measured 40Ar*/39Ar ratio.

Age Calculation:

o Calculate the age of the unknown sample for each step using the age equation.

Data Interpretation:

o For step-heating experiments, plot the age of each step against the cumulative percentage
of 39Ar released to create an age spectrum diagram.

o A'plateau age" is defined if a series of contiguous steps, comprising a significant portion
of the released 39Av, yield statistically concordant ages.

o An "isochron age" can also be determined by plotting 36Ar/40Ar versus 39Ar/40Ar. The
isochron age is independent of the assumed atmospheric argon composition.

Data Presentation

Quantitative data from 40Ar/39Ar geochronology should be presented in a clear and structured
format. The following tables provide examples of how to report data for monitor standards and
unknown samples.

Table 1: 40Ar/39Ar Analytical Data for the Fish Canyon Sanidine Standard
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39Ar Age
Analys Power 40Ar/3 37ArI3  36Ar/3 40Ar*
. KICa (moles (Ma) *
is (%) 9Ar 9Ar 9Ar (%)

) 1o

1.23E- 28.25 +
FC-1 5 2.543 0.0021 0.0085 24.5 99.7

15 0.08

2.45E- 28.28 =
FC-2 10 2.545 0.0020 0.0084 25.7 99.7

15 0.07

4.56E- 28.24 +
FC-3 20 2.542 0.0022 0.0085 234 99.7

15 0.06

Weighte 28.26 £
d Mean 0.04

Note: Data are hypothetical and for illustrative purposes only.

Table 2: 40Ar/39Ar Step-Heating Data for a Biotite Sample
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Cum. Age
Temp 40Ari3  37AriI3  36ArI3 40Ar*
Step K/Ca 39Ar (Ma) =
(°C) 9Ar 9Ar 9Ar (%)
(%) lo
150.3 =
1 700 15.67 0.015 0.052 3.4 98.2 5.2 0.5
175.1
2 800 18.23 0.012 0.061 4.2 97.9 15.8 04
196.8 =
3 900 20.54 0.010 0.069 51 97.6 35.1 0.3
197.0
4 1000 20.56 0.010 0.069 51 97.6 65.4 0.3
196.9 =
5 1100 20.55 0.011 0.069 4.7 97.6 85.7 0.3
1971 +
6 1200 20.57 0.010 0.070 51 97.5 95.3 04
196.3 =
7 1350 20.49 0.013 0.068 3.9 97.6 100.0 0.6

Plateau 196.9 +

Age 0.2
Total

1925+
Gas

0.3
Age

Note: Data are hypothetical and for illustrative purposes only. The plateau age is calculated
from steps 3-6.

Logical Relationships in 40Ar/39Ar Dating

The interpretation of 40Ar/39Ar data relies on a set of logical relationships and assumptions.
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Methodological Steps Fundamental Assumptions

Irradiation converts 39K to 39Ar Covirradiation with a standard of known age 40K decays to 40Ar at a known rate The sample has remained a closed system Initial 40Ar/36Ar ratio is atmospheric (298.56)
determines the J-factor (no loss or gain of K or Ar)

/

Mass spectrometry measures Ar isotope ratios

D nterpretation

Age Spectrum Isochron
(evaluates Ar loss/gain) (tests initial 40Ar/36Ar ratio)

Plateau Age
(most reliable age estimate)
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Logical relationships and key assumptions in the 40Ar/39Ar dating method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for 40Ar/39Ar
Geochronology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205320#40ar-39ar-geochronology-for-dating-
geological-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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